N-[2-(3,4-dimethoxyphenyl)ethyl]-2-[[3-[2-(1H-indol-3-yl)ethyl]-4-oxo-[1]benzothiolo[3,2-d]pyrimidin-2-yl]sulfanyl]acetamide

• IUPAC Name: N-[2-(3,4-dimethoxyphenyl)ethyl]-2-[[3-[2-(1H-indol-3-yl)ethyl]-4-oxo-[1]benzothiolo[3,2-d]pyrimidin-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C32H30N4O4S2/c1-39-25-12-11-20(17-26(25)40-2)13-15-33-28(37)19-41-32-35-29-23-8-4-6-10-27(23)42-30(29)31(38)36(32)16-14-21-18-34-24-9-5-3-7-22(21)24/h3-12,17-18,34H,13-16,19H2,1-2H3,(H,33,37)
• InChI Key: DRPHIRDDXKRZDY-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CCNC(=O)CSC2=NC3=C(C(=O)N2CCC4=CNC5=CC=CC=C54)SC6=CC=CC=C63)OC
• Molecular Formula: C32H30N4O4S2
• Molecular Weight: 598.7 g/mol

Description

N-[2-(3,4-dimethoxyphenyl)ethyl]-2-[[3-[2-(1H-indol-3-yl)ethyl]-4-oxo-[1]benzothiolo[3,2-d]pyrimidin-2-yl]sulfanyl]acetamide is a useful research compound. Its molecular formula is C32H30N4O4S2 and its molecular weight is 598.74. The purity is usually 95%.
BenchChem offers high-quality N-[2-(3,4-dimethoxyphenyl)ethyl]-2-[[3-[2-(1H-indol-3-yl)ethyl]-4-oxo-[1]benzothiolo[3,2-d]pyrimidin-2-yl]sulfanyl]acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-[2-(3,4-dimethoxyphenyl)ethyl]-2-[[3-[2-(1H-indol-3-yl)ethyl]-4-oxo-[1]benzothiolo[3,2-d]pyrimidin-2-yl]sulfanyl]acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Design and Synthesis of Antifolates

Compounds with complex structures similar to "N-[2-(3,4-dimethoxyphenyl)ethyl]-2-[[3-[2-(1H-indol-3-yl)ethyl]-4-oxo-[1]benzothiolo[3,2-d]pyrimidin-2-yl]sulfanyl]acetamide" have been explored for their potential as antifolates. For instance, classical and nonclassical analogues of 6-arylthio-2,4-diamino-5-ethylpyrrolo[2,3-d]pyrimidines have been synthesized as potential inhibitors of dihydrofolate reductase (DHFR) and as antitumor agents. The classical analogue showed excellent inhibition of human DHFR and potent inhibition of tumor cell growth, highlighting the relevance of such compounds in medicinal chemistry for cancer treatment (Gangjee et al., 2007).

Crystal Structure and Biological Studies

The crystal structure analysis of related compounds can provide insights into their potential biological activities. For example, derivatives of 4,5-dihydro-1,3,4-oxadiazole-2-thiones have been characterized, showing intermolecular hydrogen bonds that could be essential for their biological activities. These compounds exhibited good antibacterial and potent antioxidant activities, suggesting the compound might also have similar applications (Subbulakshmi N. Karanth et al., 2019).

Modulation of Metal-Bound Water

Research on model complexes containing similar structural features has provided insight into the modulation of the pKa of metal-bound water via oxidation, potentially influencing enzyme activity. This research could have implications for understanding the biochemical roles of similar compounds in enzymatic processes (Tyler et al., 2003).

Anti-HIV Activity

Compounds structurally similar to the compound of interest have been investigated for their potential anti-HIV-1 activity. Specifically, derivatives containing thio substituents showed virus-inhibiting properties against type 1 human immunodeficiency virus, suggesting possible research applications of the compound in virology and antiviral drug development (Novikov et al., 2004).